Cas no 828276-66-0 (Butanoic acid, 3-hydroxy-4-iodo-, butyl ester)

• Product Name: Butanoic acid, 3-hydroxy-4-iodo-, butyl ester
• CAS No: 828276-66-0
• MF: C₈H₁₅IO₃
• MW: 286.107375383377
• CID: 681437
• PubChem ID: 23283963
• Update Time: 2025-04-19

Butanoic acid, 3-hydroxy-4-iodo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-4-iodo-, butyl ester
• butyl 3-hydroxy-4-iodobutanoate
• SCHEMBL6154469
• DTXSID30632550
• 828276-66-0

• Inchi： 1S/C8H15IO3/c1-2-3-4-12-8(11)5-7(10)6-9/h7,10H,2-6H2,1H3
• InChI Key： LWTLYDKUWQMWER-UHFFFAOYSA-N
• SMILES： ICC(CC(=O)OCCCC)O

Computed Properties

• Exact Mass: 286.00659g/mol
• Monoisotopic Mass: 286.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų